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Compound of Interest

Compound Name: Orange 5

Cat. No.: B1170525

Essential Safety and Handling Guide for Orange 5

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Orange 5 (C.l. Pigment Orange 5). The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Safety Data

Orange 5 is an organic pigment that presents several hazards. It is suspected of causing
genetic defects and cancer, and may cause an allergic skin reaction.[1] It can also cause skin,
eye, and respiratory irritation.[2] In powder form, it poses a risk of dust explosion.[3]
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Quantitative Safety and Physical Data for
Orange 5

Physical State

Solid, Orange to Dark Red Powder[1]

Melting Point

306°C[1]

Boiling Point

208°C[1]

Acute Oral Toxicity (LD50, Rat)

> 15,000 mg/kg[1]

Acute Dermal Toxicity (LD50, Rat)

> 2,000 mg/kg[1]

Toxicity to Fish (LC50, Oryzias latipes, 48h)

> 400 mg/L[1]

Toxicity to Daphnia (EC50, Daphnia magna,
48h)

> 100 mg/L[1]

Personal Protective Equipment (PPE)

Strict adherence to the following personal protective equipment guidelines is mandatory when

handling Orange 5 to minimize exposure and ensure personal safety.
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Protection Type Specific Requirements Rationale

Wear tightly fitting safety
) goggles with side-shields To prevent eye contact and
Eye/Face Protection ) ] o
conforming to EN 166 (EU) or serious eye irritation.[2]

NIOSH (US) standards.[1]

Wear chemical-impermeable

gloves (e.g., nitrile, PVC/PE)

and impervious clothing or a To avoid skin contact, which
Skin Protection lab coat that protects the can cause irritation and allergic

whole body.[1][4] Gloves must reactions.[1][2]

be inspected for integrity

before use.[1]

In a well-ventilated area, a

filtering dust mask is

recommended.[4] For To prevent inhalation of dust
Respiratory Protection firefighting or in situations with particles, which may cause
poor ventilation, a self- respiratory irritation.[2]

contained breathing apparatus

is necessary.[1]

Operational Plans: Handling and Storage

Safe Handling Procedures:

» Ventilation: Always handle Orange 5 in a well-ventilated area or under a chemical fume
hood.[1][2]

» Avoid Dust Formation: Take measures to avoid the generation of dust and aerosols.[1][2][4]

e Ignition Sources: Use non-sparking tools and prevent fire from electrostatic discharge. Keep
away from heat and all sources of ignition.[1][2][4]

e Personal Hygiene: Avoid contact with skin and eyes.[1][2] Wash hands thoroughly after
handling. Contaminated work clothing should not be allowed out of the workplace.[1]
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Storage Conditions:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]
o Store away from incompatible materials and foodstuff containers.[1]

e The product is stable under normal storage conditions.[4]
Emergency Procedures

First-Aid Measures:

« If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration and seek immediate medical attention.[1]

e In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area
with soap and plenty of water. Consult a doctor if irritation persists.[1]

e In Case of Eye Contact: Rinse cautiously with pure water for at least 15 minutes. Remove
contact lenses if present and easy to do. Seek immediate medical attention.[1]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Accidental Release Measures (Spills): In the event of a spill, a clear, procedural response is
critical to ensure safety and containment.
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Caption: Emergency spill response workflow for Orange 5.
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Disposal Plan

Proper disposal of Orange 5 and its contaminated containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Disposal Guidelines:

o Waste Material: Orange 5 should be disposed of as hazardous waste.[4] It must be taken to
a suitable and authorized waste disposal facility.[4]

o Containers: Keep the chemical in suitable and closed containers for disposal.[1] Packaging
that cannot be cleaned should be disposed of as product waste.

o Regulations: All disposal methods must be in accordance with appropriate local, state, and
federal laws and regulations.[1][4]

o Environmental Precautions: Do not allow the chemical to enter drains, surface water, or
groundwater.[1][4] Discharge into the environment must be avoided.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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